![molecular formula C19H26N2O4 B355894 2-({3-[(2,2-Dimethylpropanoyl)amino]-anilino}carbonyl)cyclohexanecarboxylic acid CAS No. 940502-96-5](/img/structure/B355894.png)
2-({3-[(2,2-Dimethylpropanoyl)amino]-anilino}carbonyl)cyclohexanecarboxylic acid
Description
2-({3-[(2,2-Dimethylpropanoyl)amino]-anilino}carbonyl)cyclohexanecarboxylic acid (2-DACCA) is a cyclic carboxylic acid that is used in a variety of scientific research applications. It is a versatile compound that can be used in a variety of experiments and has a wide range of biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential as a building block for drug development . Its structure suggests that it could be used to synthesize novel compounds with possible therapeutic effects. For instance, the amino-anilino moiety could be involved in creating new kinase inhibitors, which are crucial in cancer treatment .
Proteomics
Proteomics, the study of proteins and their functions, can benefit from this compound as a reagent in mass spectrometry . It may help in the derivatization of peptides, enhancing their detection and quantification in complex biological samples, which is essential for understanding protein dynamics and interactions .
Biotechnology
In biotechnology, this compound’s unique structure could be utilized in enzyme inhibition studies . It might act as a competitive inhibitor for certain enzymes, providing insights into enzyme mechanisms and aiding in the design of enzyme-based assays for various applications .
Materials Science
Materials science research could investigate the compound’s potential as a precursor for advanced polymer synthesis . Its carboxylic acid group offers a point of attachment for creating polymers with specific mechanical and chemical properties, which could be valuable in developing new materials .
Environmental Science
Environmental scientists might explore the use of this compound in environmental remediation . Its chemical structure could interact with pollutants, leading to the development of new methods for cleaning up contaminated sites or for the treatment of industrial waste .
Analytical Chemistry
Finally, in analytical chemistry, the compound could be used as a standard or reference material in chromatographic analyses. Its distinct molecular weight and properties would allow for accurate calibration of instruments and validation of analytical methods .
properties
IUPAC Name |
2-[[3-(2,2-dimethylpropanoylamino)phenyl]carbamoyl]cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O4/c1-19(2,3)18(25)21-13-8-6-7-12(11-13)20-16(22)14-9-4-5-10-15(14)17(23)24/h6-8,11,14-15H,4-5,9-10H2,1-3H3,(H,20,22)(H,21,25)(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJJJUWGCLMWZPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2CCCCC2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-({3-[(2,2-Dimethylpropanoyl)amino]-anilino}carbonyl)cyclohexanecarboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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